Cas no 2228888-16-0 (2-1-(5-methylpyridin-3-yl)cyclobutylacetic acid)

• Product Name: 2-1-(5-methylpyridin-3-yl)cyclobutylacetic acid
• CAS No: 2228888-16-0
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 6225004
• PubChem ID: 165841803
• Update Time: 2025-06-30

2-1-(5-methylpyridin-3-yl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(5-methylpyridin-3-yl)cyclobutylacetic acid
• 2228888-16-0
• 2-[1-(5-methylpyridin-3-yl)cyclobutyl]acetic acid
• EN300-1818354

• Inchi： 1S/C12H15NO2/c1-9-5-10(8-13-7-9)12(3-2-4-12)6-11(14)15/h5,7-8H,2-4,6H2,1H3,(H,14,15)
• InChI Key： HPVIMJXGVORMDK-UHFFFAOYSA-N
• SMILES： OC(CC1(C2C=NC=C(C)C=2)CCC1)=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-1-(5-methylpyridin-3-yl)cyclobutylacetic acid

Introduction to 2-1-(5-methylpyridin-3-yl)cyclobutylacetic acid (CAS No. 2228888-16-0)

2-1-(5-methylpyridin-3-yl)cyclobutylacetic acid (CAS No. 2228888-16-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives and is characterized by a cyclobutylacetic acid moiety attached to a 5-methylpyridin-3-yl group. The combination of these structural elements imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic interventions.

The chemical structure of 2-1-(5-methylpyridin-3-yl)cyclobutylacetic acid is defined by its molecular formula, C₁₄H₁₇NO₂. The cyclobutyl ring provides rigidity and conformational constraints, which can influence the compound's binding affinity and selectivity towards specific biological targets. The pyridine ring, particularly the 5-methyl substitution, contributes to the compound's lipophilicity and electronic properties, enhancing its ability to interact with biomolecules.

Recent studies have explored the pharmacological properties of 2-1-(5-methylpyridin-3-yl)cyclobutylacetic acid, revealing its potential as an anti-inflammatory agent. In vitro assays have demonstrated that this compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its utility in treating inflammatory disorders. Additionally, preliminary in vivo studies in animal models have shown that 2-1-(5-methylpyridin-3-yl)cyclobutylacetic acid can reduce inflammation and alleviate symptoms associated with conditions like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-1-(5-methylpyridin-3-yl)cyclobutylacetic acid has also been investigated for its potential as an analgesic. Research indicates that this compound can modulate pain pathways by interacting with specific receptors involved in nociception. In particular, it has been shown to exhibit activity at the transient receptor potential (TRP) channels, which are key players in pain sensation. This dual action—anti-inflammatory and analgesic—makes 2-1-(5-methylpyridin-3-yl)cyclobutylacetic acid a versatile candidate for developing new pain management therapies.

The safety profile of 2-1-(5-methylpyridin-3-yl)cyclobutylacetic acid is another critical aspect of its evaluation. Preclinical toxicity studies have indicated that this compound has a favorable safety margin, with no significant adverse effects observed at therapeutic doses. These findings are crucial for advancing the compound into clinical trials and ultimately for its potential use in human patients.

In terms of drug development, the synthesis of 2-1-(5-methylpyridin-3-yl)cyclobutylacetic acid has been optimized to ensure high yields and purity. Various synthetic routes have been explored, including transition metal-catalyzed cross-coupling reactions and multistep synthetic sequences. These methods not only enhance the efficiency of production but also reduce the environmental impact by minimizing waste generation.

The pharmacokinetic properties of 2-1-(5-methylpyridin-3-yl)cyclobutylacetic acid have also been extensively studied. In vitro absorption, distribution, metabolism, and excretion (ADME) assays have provided valuable insights into its behavior within biological systems. The compound has demonstrated good oral bioavailability and a favorable half-life, which are essential characteristics for a drug candidate intended for chronic administration.

In conclusion, 2-1-(5-methylpyridin-3-yl)cyclobutylacetic acid (CAS No. 2228888-16-0) represents a promising molecule with a diverse range of therapeutic applications. Its unique chemical structure confers distinct biological activities, making it an attractive target for further research and development. As ongoing studies continue to elucidate its mechanisms of action and optimize its formulation, this compound holds significant potential for addressing unmet medical needs in areas such as inflammation and pain management.